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Introduction

The Ferric Reducing Antioxidant Power (FRAP) assay, which utilizes 2,4,6-tripyridyl-s-triazine

(TPTZ), is a widely used spectrophotometric method to determine the total antioxidant capacity

of various substances.[1][2] This assay is based on the ability of antioxidants to reduce a ferric

(Fe³⁺) complex to its ferrous (Fe²⁺) form.[3] The reduction results in the formation of an intense

blue-colored ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex, and the change in absorbance is

directly proportional to the antioxidant power of the sample.[4][5]

Principle of the Assay

At a low pH of 3.6, antioxidants in the sample reduce the ferric-TPTZ (Fe³⁺-TPTZ) complex to

the ferrous-TPTZ (Fe²⁺-TPTZ) complex.[6][7] The Fe³⁺-TPTZ complex is nearly colorless, while

the resulting Fe²⁺-TPTZ complex has an intense blue color with a maximum absorbance

typically measured between 593 nm and 595 nm.[1][4][8] The antioxidant capacity of the

sample is quantified by comparing the change in absorbance to a standard curve prepared with

a known antioxidant, such as Trolox or ferrous sulfate (FeSO₄).[1][3]
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The TPTZ (FRAP) assay is versatile and can be applied to a wide range of samples, including:

Biological fluids (e.g., plasma, serum)[4][9]

Plant and food extracts[3][5]

Natural and synthetic compounds[9]

Pharmaceuticals and dietary supplements

Advantages and Limitations

Advantages:

Simplicity and Speed: The assay is straightforward, rapid, and can be automated.[4][10]

Cost-Effective: It requires common laboratory equipment and relatively inexpensive

reagents.[2][10][11]

High Reproducibility: The results are highly reproducible when the protocol is followed

carefully.[10]

Limitations:

pH Sensitivity: The assay is conducted at an acidic pH of 3.6, which is not a physiological pH

and may not reflect in-vivo antioxidant activity.[6][7]

Mechanism Specificity: It only measures the reducing ability (electron-donating capacity) of

antioxidants and does not detect antioxidants that act through other mechanisms like

hydrogen atom transfer.[11]

Reaction Kinetics: The reaction with some antioxidants, particularly certain polyphenols and

thiols, can be slow and may not be complete within the standard incubation time.[6][7]
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The following table summarizes the preparation of the stock solutions required for the FRAP

reagent. It is crucial to use high-purity water and prepare solutions freshly, especially the TPTZ

solution and the final FRAP working reagent.[11]

Reagent Molarity/pH
Preparation
Instructions

Storage/Notes

Acetate Buffer 300 mM, pH 3.6

Dissolve 3.1 g of

sodium acetate

trihydrate in distilled

water. Add 16 mL of

glacial acetic acid and

adjust the final volume

to 1 L with distilled

water.[1]

Stable when stored at

4°C.

TPTZ Solution 10 mM

Dissolve 0.031 g of

TPTZ in 10 mL of 40

mM HCl.[1] Gentle

warming (e.g., 50°C)

may be required to

fully dissolve the

TPTZ.[12]

Prepare fresh on the

day of the assay.[11]

[12] TPTZ is light-

sensitive.[11]

Ferric Chloride (FeCl₃)

Solution
20 mM

Dissolve 0.054 g of

FeCl₃·6H₂O in 10 mL

of distilled water.[1]

Prepare fresh on the

day of the assay.[12]

FRAP Working

Reagent
N/A

Mix the Acetate Buffer,

TPTZ Solution, and

FeCl₃ Solution in a

10:1:1 (v/v/v) ratio.[13]

For example, mix 100

mL of acetate buffer,

10 mL of TPTZ

solution, and 10 mL of

FeCl₃ solution.[1]

Prepare fresh before

use and warm to 37°C

in a water bath before

the assay.[11][12] The

solution should be a

straw or light yellow

color; if it turns blue, it

should be discarded.

[12]
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Standard Curve Preparation
A standard curve is essential for quantifying the antioxidant capacity of the samples. Trolox, a

water-soluble analog of vitamin E, is a commonly used standard.[14]

Standard Stock Concentration Preparation

Trolox Stock Solution 1 mM

Prepare a 1 mM stock solution

of Trolox in a suitable solvent

(e.g., distilled water or

ethanol).

Working Standards 100 - 1000 µM

Prepare a series of dilutions

from the stock solution. For

example, create standards with

final concentrations of 100,

200, 400, 600, 800, and 1000

µM in distilled water.[1]

Sample Preparation
Liquid Samples (e.g., plasma, serum, beverages): Samples may need to be diluted with

distilled water to ensure the absorbance reading falls within the linear range of the standard

curve.[1]

Solid Samples (e.g., plant material, tissues): Samples must first be homogenized and

extracted using an appropriate solvent (e.g., 70% acetone).[5] The resulting extract should

be centrifuged to remove any particulate matter before analysis.[5]

Assay Procedure (Microplate or Cuvette)
Reagent Incubation: Pre-warm the FRAP working reagent to 37°C.[11]

Reaction Setup:

Add a specific volume of the FRAP reagent (e.g., 2.85 mL for cuvettes or 150 µL for

microplates) to the reaction vessel.[1][11]
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Add a small volume of the sample or standard solution (e.g., 150 µL for cuvettes or 20 µL

for microplates).[1][11]

Prepare a blank by adding the same volume of distilled water instead of the sample to the

FRAP reagent.[11]

Incubation: Mix the contents thoroughly and incubate at 37°C for a defined period. A short

incubation of 4-6 minutes is common, but some protocols extend this to 30 minutes or longer

to allow for the reaction of slower-acting antioxidants.[1][3][5]

Measurement: After incubation, measure the absorbance of the solution at 593 nm using a

spectrophotometer or microplate reader.[1][4] Zero the instrument using the prepared blank.

[12]

Quantification:

Plot the absorbance values of the standards against their corresponding concentrations to

generate a standard curve.[1]

Determine the antioxidant capacity of the sample by interpolating its absorbance value on

the standard curve.

Results are typically expressed as µM Trolox Equivalents (TE) per gram or mL of the

sample.[1]

Visualizations
Chemical Principle of the TPTZ Assay
The diagram below illustrates the core chemical reaction of the TPTZ assay, where a colorless

ferric complex is reduced by an antioxidant to a blue-colored ferrous complex.
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Caption: Chemical reaction in the TPTZ (FRAP) assay.

Experimental Workflow of the TPTZ Assay
This workflow diagram outlines the sequential steps involved in performing the TPTZ assay,

from initial preparation to final data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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